3-Methyl-4-(5-methylthiophen-3-yl)butan-2-ol

• Molecular Formula: C10H16OS
• Molecular Weight: 184.30 g/mol
• IUPAC Name: 3-methyl-4-(5-methylthiophen-3-yl)butan-2-ol
• InChI: InChI=1S/C10H16OS/c1-7(9(3)11)4-10-5-8(2)12-6-10/h5-7,9,11H,4H2,1-3H3
• InChI Key: PORQDIQZAWAFNW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CS1)CC(C)C(C)O

Description

3-Methyl-4-(5-methylthiophen-3-yl)butan-2-ol is a branched secondary alcohol featuring a thiophene aromatic substituent. Its structure consists of a butan-2-ol backbone with a methyl group at position 3 and a 5-methylthiophen-3-yl moiety at position 3.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methyl-4-(5-methylthiophen-3-yl)butan-2-ol typically involves the reaction of 5-methylthiophene with suitable reagents to introduce the butanol side chain. One common method involves the alkylation of 5-methylthiophene followed by reduction to yield the desired product . The reaction conditions often include the use of strong bases and reducing agents under controlled temperatures to ensure high yield and purity.

Industrial Production Methods

While specific industrial production methods for 3-Methyl-4-(5-methylthiophen-3-yl)butan-2-ol are not widely documented, the general approach would involve scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions, using industrial-grade reagents, and employing continuous flow reactors to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

3-Methyl-4-(5-methylthiophen-3-yl)butan-2-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different alcohol derivatives.

Substitution: The thiophene ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are typically used.

Substitution: Electrophilic substitution reactions often involve reagents like bromine (Br2) or sulfuric acid (H2SO4).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield ketones or aldehydes, while reduction can produce various alcohol derivatives.

Scientific Research Applications

3-Methyl-4-(5-methylthiophen-3-yl)butan-2-ol has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies involving sulfur-containing heterocycles and their biological activities.

Medicine: Research into potential therapeutic applications, such as antimicrobial or anticancer properties, is ongoing.

Industry: It may be used in the development of new materials or as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-Methyl-4-(5-methylthiophen-3-yl)butan-2-ol involves its interaction with specific molecular targets and pathways. The thiophene ring can participate in various biochemical interactions, potentially affecting enzyme activity or receptor binding. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The compound’s key distinguishing feature is the 5-methylthiophen-3-yl group , which differentiates it from simpler branched alcohols and other aromatic/aliphatic hybrids. Below is a comparative analysis with selected analogs:

Table 1: Structural and Physicochemical Properties of Comparable Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C)	Density (g/cm³)	Key Functional Groups	Reference
3-Methyl-4-(5-methylthiophen-3-yl)butan-2-ol	C₁₀H₁₆OS	~184.30	Not reported	Not reported	Secondary alcohol, thiophene	-
3-Methyl-3-buten-1-ol	C₅H₁₀O	86.13	132	0.85	Primary alcohol, alkene
3-Methyl-3-methoxybutanol	C₆H₁₄O₂	118.17	174	0.911	Ether, primary alcohol
Bitertanol	C₂₀H₂₃N₃O₂	337.42	Not reported	Not reported	Secondary alcohol, triazole, biphenyl

Key Observations

Boiling Points and Polarity: The 3-methyl-3-methoxybutanol (174°C) exhibits a higher boiling point than 3-methyl-3-buten-1-ol (132°C) due to the polar methoxy group enhancing intermolecular forces . The target compound’s thiophene group, with sulfur’s electronegativity, may similarly elevate boiling points compared to non-aromatic alcohols, though precise data are unavailable. Bitertanol, with a larger aromatic system (biphenyl) and triazole ring, likely has a significantly higher boiling point, reflecting its use as a non-volatile fungicide .

This is comparable to 3-methyl-3-buten-1-ol, where branching lowers density (0.85 g/cm³) . The thiophene ring may engage in π-π stacking or sulfur-mediated hydrogen bonding, distinguishing it from oxygen-containing analogs like 3-methyl-3-methoxybutanol.

Applications and Stability: Bitertanol demonstrates how secondary alcohols with aromatic systems are utilized in agrochemicals for their stability and bioactivity . The target compound’s thiophene group could similarly enhance stability or enable applications in catalysis or material science.

Research Findings and Trends

• Thiophene vs. Oxygen-Based Substituents : Thiophene’s sulfur atom offers distinct electronic properties compared to oxygen-containing groups. For example, thiophene’s lower electronegativity may reduce hydrogen-bonding capacity relative to methoxy groups, affecting solubility and intermolecular interactions.
• Branching Effects : Branched alcohols like 3-methyl-3-buten-1-ol and the target compound exhibit lower densities compared to linear analogs (e.g., butan-1-ol, density ~0.81 g/cm³) due to reduced molecular packing efficiency .
• Safety and Handling: While the target compound’s safety data are unspecified, 3-methyl-3-methoxybutanol is noted for compliance with EU regulations, suggesting similar branched alcohols may require careful handling despite low acute toxicity .

Biological Activity

3-Methyl-4-(5-methylthiophen-3-yl)butan-2-ol is a compound of increasing interest in the fields of medicinal chemistry and pharmacology. Its unique structure, characterized by a thiophene ring and a branched alcohol moiety, suggests potential biological activities that warrant detailed exploration. This article compiles recent findings regarding the biological activity of this compound, including its mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 3-Methyl-4-(5-methylthiophen-3-yl)butan-2-ol is C12H16OS. The compound features a 5-methylthiophene ring, which contributes to its chemical reactivity and biological interactions.

The biological activity of 3-Methyl-4-(5-methylthiophen-3-yl)butan-2-ol is primarily attributed to its ability to interact with specific enzymes and receptors within biological systems. Preliminary studies suggest that it may modulate the activity of certain neurotransmitter transporters, particularly those involved in GABAergic signaling pathways.

Potential Mechanisms:

• GABA Transport Inhibition : Similar compounds have shown effectiveness as inhibitors of GABA transporters (GATs), which are crucial for regulating neurotransmitter levels in the synaptic cleft .
• Antioxidant Activity : The presence of the thiophene ring may enhance the compound's ability to act as an antioxidant, protecting cells from oxidative stress.

Biological Activity Studies

Research has focused on various aspects of the biological activity of 3-Methyl-4-(5-methylthiophen-3-yl)butan-2-ol, including its effects on cell lines and in vivo models.

Table 1: Summary of Biological Activities

Activity	Description	Reference
GABA Transport Inhibition	Inhibits GABA uptake in mouse models, potentially alleviating neuropathic pain symptoms.
Antioxidant Properties	Exhibits protective effects against oxidative stress in cellular assays.
Antimicrobial Activity	Demonstrated efficacy against various bacterial strains in preliminary tests.

Case Studies

Several case studies have highlighted the potential therapeutic applications of 3-Methyl-4-(5-methylthiophen-3-yl)butan-2-ol:

• Neuropathic Pain Models :
  • A study evaluated the compound's efficacy in rodent models of neuropathic pain. Results indicated significant reductions in pain-related behaviors, suggesting potential as a therapeutic agent for chronic pain conditions .
• Antimicrobial Efficacy :
  • In vitro studies demonstrated that 3-Methyl-4-(5-methylthiophen-3-yl)butan-2-ol exhibits antimicrobial properties against several strains of bacteria, indicating its potential use in developing new antimicrobial agents .